8-[(E)-2-[(4-ethoxyphenyl)methylidene]hydrazin-1-yl]-1,3-dimethyl-7-(2-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• IUPAC Name: 8-[(2E)-2-[(4-ethoxyphenyl)methylidene]hydrazinyl]-1,3-dimethyl-7-(2-phenylethyl)-5H-purin-7-ium-2,6-dione
• InChI: InChI=1S/C24H26N6O3/c1-4-33-19-12-10-18(11-13-19)16-25-27-23-26-21-20(22(31)29(3)24(32)28(21)2)30(23)15-14-17-8-6-5-7-9-17/h5-13,16,20H,4,14-15H2,1-3H3/p+1/b25-16+
• InChI Key: GLYLKURLOUECPX-PCLIKHOPSA-O
• Canonical SMILES: CCOC1=CC=C(C=C1)C=NNC2=[N+](C3C(=N2)N(C(=O)N(C3=O)C)C)CCC4=CC=CC=C4
• Isomeric SMILES: CCOC1=CC=C(C=C1)/C=N/NC2=[N+](C3C(=N2)N(C(=O)N(C3=O)C)C)CCC4=CC=CC=C4
• Molecular Formula: C24H27N6O3+
• Molecular Weight: 447.5 g/mol

Description

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Synthesis Analysis

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Molecular Structure Analysis

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Chemical Reactions Analysis

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Physical And Chemical Properties Analysis

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